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Compound of Interest

Compound Name: ML382

Cat. No.: B609162

For researchers and scientists working with ML382, a potent and selective positive allosteric
modulator of the Mas-related G protein-coupled receptor X1 (MrgprX1), ensuring safe handling
and disposal is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to support your laboratory's safety
protocols.

Personal Protective Equipment (PPE) and Safety
Measures

While a comprehensive Safety Data Sheet (SDS) for ML382 (CAS 1646499-97-9) is not readily
available in all public domains, information from suppliers and related chemical safety
documents underscores the necessity of standard laboratory precautions. The following table
summarizes the recommended personal protective equipment and safety measures to be
taken when handling ML382.
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Category

Recommendation

Details

Eye Protection

Chemical safety goggles or

glasses

Must be worn to prevent eye
contact with the powder form
of ML382.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Gloves should be inspected
before use and disposed of
properly after handling the

compound.

Respiratory Protection

Use in a well-ventilated area or

with a fume hood

Avoid inhaling dust. For
operations that may generate
dust, a NIOSH-approved

respirator may be necessary.

Skin and Body Protection

Laboratory coat

A standard lab coat should be

worn to prevent skin contact.

Hygiene Measures

Wash hands thoroughly after
handling

Avoid eating, drinking, or

smoking in the laboratory.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of ML382 and ensuring a

safe laboratory environment.

Aspect Guideline
_ Avoid contact with skin and eyes. Do not
Handling
breathe dust.
Store at 2-8°C. Keep container tightly closed in
Storage

a dry and well-ventilated place.

Incompatibilities

Strong oxidizing agents.

First Aid and Emergency Procedures

In the event of exposure or accident, immediate and appropriate action is crucial.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen.

Skin Contact

Wash off with soap and plenty of water.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water.

Disposal Plan

Unused ML382 and contaminated materials should be disposed of as hazardous waste.

Material

Disposal Method

Unused ML382

Dispose of in accordance with local, state, and

federal regulations for chemical waste.

Contaminated Labware

Decontaminate or dispose of as hazardous

waste.

Empty Containers

Dispose of as hazardous waste.

Experimental Workflow: General Handling in a

Laboratory Setting

The following diagram outlines a general workflow for handling ML382 in a typical laboratory

experiment, emphasizing the integration of safety procedures at each step.
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General Experimental Workflow for ML382 Handling

Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

:

Prepare Workspace in Ventilated Area
(Fume Hood)

Handling & Experimentation

Weigh ML382 Powder

:

Dissolve in Appropriate Solvent
(e.g., DMSO)

:

Perform Experiment

Cleanup & Disposal

Decontaminate Workspace and Equipment

;

Dispose of Waste
(Chemical & Contaminated Materials)

'

Doff and Dispose of PPE

Click to download full resolution via product page

General laboratory workflow for handling ML382.
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 To cite this document: BenchChem. [Essential Safety and Handling of ML382 for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609162#personal-protective-equipment-for-handling-
mi382]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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